Methaneseleninic acid
Methaneseleninic acid
Methaneseleninic acid is an oxidizing agent useful in organic synthesis. It is formed as major product during the oxidations of γ-glutamyl-Se-methylselenocysteine and Se-methylselenocysteine.
Methylselenic acid, also known as methylseleninate, belongs to the class of organic compounds known as seleninic acids and derivatives. Seleninic acids and derivatives are compounds containing a seleninic acid moiety, with the general structure RSe(=O)OH. Methylselenic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Methylselenic acid exists in all eukaryotes, ranging from yeast to humans.
Methylseleninic acid is an organoselenium compound that is seleninic acid in which the hydrogen attached to selenium is replaced by a methyl group. It has a role as a human xenobiotic metabolite, an EC 3.5.1.98 (histone deacetylase) inhibitor and an antineoplastic agent. It is a one-carbon compound and an organoselenium compound. It derives from a seleninic acid.
Methylselenic acid, also known as methylseleninate, belongs to the class of organic compounds known as seleninic acids and derivatives. Seleninic acids and derivatives are compounds containing a seleninic acid moiety, with the general structure RSe(=O)OH. Methylselenic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Methylselenic acid exists in all eukaryotes, ranging from yeast to humans.
Methylseleninic acid is an organoselenium compound that is seleninic acid in which the hydrogen attached to selenium is replaced by a methyl group. It has a role as a human xenobiotic metabolite, an EC 3.5.1.98 (histone deacetylase) inhibitor and an antineoplastic agent. It is a one-carbon compound and an organoselenium compound. It derives from a seleninic acid.
Brand Name:
Vulcanchem
CAS No.:
28274-57-9
VCID:
VC20760744
InChI:
InChI=1S/CH4O2Se/c1-4(2)3/h1H3,(H,2,3)
SMILES:
C[Se](=O)O
Molecular Formula:
CH4O2Se
Molecular Weight:
127.01 g/mol
Methaneseleninic acid
CAS No.: 28274-57-9
Cat. No.: VC20760744
Molecular Formula: CH4O2Se
Molecular Weight: 127.01 g/mol
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Specification
Description | Methaneseleninic acid is an oxidizing agent useful in organic synthesis. It is formed as major product during the oxidations of γ-glutamyl-Se-methylselenocysteine and Se-methylselenocysteine. Methylselenic acid, also known as methylseleninate, belongs to the class of organic compounds known as seleninic acids and derivatives. Seleninic acids and derivatives are compounds containing a seleninic acid moiety, with the general structure RSe(=O)OH. Methylselenic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Methylselenic acid exists in all eukaryotes, ranging from yeast to humans. Methylseleninic acid is an organoselenium compound that is seleninic acid in which the hydrogen attached to selenium is replaced by a methyl group. It has a role as a human xenobiotic metabolite, an EC 3.5.1.98 (histone deacetylase) inhibitor and an antineoplastic agent. It is a one-carbon compound and an organoselenium compound. It derives from a seleninic acid. |
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CAS No. | 28274-57-9 |
Molecular Formula | CH4O2Se |
Molecular Weight | 127.01 g/mol |
IUPAC Name | methaneseleninic acid |
Standard InChI | InChI=1S/CH4O2Se/c1-4(2)3/h1H3,(H,2,3) |
Standard InChI Key | UEQANLFPOFICBH-UHFFFAOYSA-N |
SMILES | C[Se](=O)O |
Canonical SMILES | C[Se](=O)O |
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